Cas no 860787-25-3 (1-({[2-(1H-pyrrol-1-yl)phenyl]amino}methyl)pyrrolidine-2,5-dione)

• Product Name: 1-({[2-(1H-pyrrol-1-yl)phenyl]amino}methyl)pyrrolidine-2,5-dione
• CAS No: 860787-25-3
• MF: C₁₅H₁₅N₃O₂
• MW: 269.298503160477
• MDL: MFCD00119709
• CID: 5225076
• Update Time: 2025-10-18

1-({[2-(1H-pyrrol-1-yl)phenyl]amino}methyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-({[2-(1H-pyrrol-1-yl)phenyl]amino}methyl)pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 1-[[[2-(1H-pyrrol-1-yl)phenyl]amino]methyl]-

• MDL： MFCD00119709
• Inchi： 1S/C15H15N3O2/c19-14-7-8-15(20)18(14)11-16-12-5-1-2-6-13(12)17-9-3-4-10-17/h1-6,9-10,16H,7-8,11H2
• InChI Key： OZXGFAUTEYUYMN-UHFFFAOYSA-N
• SMILES： N1(CNC2=CC=CC=C2N2C=CC=C2)C(=O)CCC1=O

Computed Properties

• Exact Mass: 269.116
• Monoisotopic Mass: 269.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-({[2-(1H-pyrrol-1-yl)phenyl]amino}methyl)pyrrolidine-2,5-dione

Research Brief on 1-({[2-(1H-pyrrol-1-yl)phenyl]amino}methyl)pyrrolidine-2,5-dione (CAS: 860787-25-3)

1-({[2-(1H-pyrrol-1-yl)phenyl]amino}methyl)pyrrolidine-2,5-dione (CAS: 860787-25-3) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine-2,5-dione scaffold and 1H-pyrrol-1-ylphenyl moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its synthesis, structural optimization, and biological activities, positioning it as a candidate for further drug development.

The synthesis of 1-({[2-(1H-pyrrol-1-yl)phenyl]amino}methyl)pyrrolidine-2,5-dione involves a multi-step process, including the condensation of 2-(1H-pyrrol-1-yl)aniline with a suitably functionalized pyrrolidine-2,5-dione derivative. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more robust pharmacological evaluations. The compound's structural features, such as the presence of hydrogen bond donors and acceptors, contribute to its ability to interact with biological targets, making it a versatile scaffold for medicinal chemistry.

In vitro studies have demonstrated that 1-({[2-(1H-pyrrol-1-yl)phenyl]amino}methyl)pyrrolidine-2,5-dione exhibits inhibitory activity against specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that the compound may modulate the activity of transcription factors like NF-κB, which play a critical role in immune responses and cancer progression. Further mechanistic studies are underway to elucidate its precise mode of action.

Recent pharmacokinetic studies have evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of 1-({[2-(1H-pyrrol-1-yl)phenyl]amino}methyl)pyrrolidine-2,5-dione. The compound exhibits moderate oral bioavailability and favorable tissue penetration, although its metabolic stability in hepatic microsomes requires further optimization. Researchers are exploring structural modifications to enhance its metabolic profile while retaining its biological activity. These efforts are critical for advancing the compound into preclinical development.

The therapeutic potential of 1-({[2-(1H-pyrrol-1-yl)phenyl]amino}methyl)pyrrolidine-2,5-dione extends beyond inflammation, with emerging evidence suggesting its utility in neurodegenerative diseases and oncology. For instance, in cellular models of Alzheimer's disease, the compound has shown neuroprotective effects by reducing amyloid-beta aggregation. In cancer cell lines, it has exhibited antiproliferative activity, possibly through the inhibition of key signaling pathways. These diverse applications highlight the compound's versatility and warrant further investigation.

In conclusion, 1-({[2-(1H-pyrrol-1-yl)phenyl]amino}methyl)pyrrolidine-2,5-dione (CAS: 860787-25-3) represents a promising scaffold for drug discovery, with demonstrated activity across multiple therapeutic areas. Ongoing research aims to optimize its pharmacological properties and explore its potential in clinical settings. Future studies should focus on elucidating its molecular targets, improving its ADME profile, and evaluating its efficacy in animal models. The compound's unique structural features and broad biological activities make it a compelling candidate for further development in the chemical biology and pharmaceutical industries.